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Compound of Interest

Compound Name: Hydrate strontium

Cat. No.: B15147436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis of strontium hydroxide octahydrate

[Sr(OH)₂·8H₂O] crystals, a compound of interest in various research and development

applications, including as a precursor for ceramics, in solid oxide fuel cells (SOFC), and for

photocatalysis.[1] This document outlines the primary synthesis methodologies, detailed

experimental protocols, and key physicochemical data.

Physicochemical Properties of Strontium Hydroxide
and Its Hydrates
A summary of the key physical and chemical properties of strontium hydroxide in its anhydrous

and octahydrate forms is presented in Table 1. The solubility of strontium hydroxide is notably

temperature-dependent, a critical factor in its crystallization.[2][3][4]
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Property
Strontium Hydroxide
(Anhydrous)

Strontium Hydroxide
Octahydrate

Molecular Formula Sr(OH)₂ Sr(OH)₂·8H₂O

Molecular Weight 121.63 g/mol [4] 265.76 g/mol [4]

Appearance
White deliquescent

crystals/powder[3]

Colorless, tetragonal,

deliquescent crystals[3]

Density 3.625 g/cm³[3][4] 1.90 g/cm³[3][4]

Melting Point 535 °C[4]
Loses all water molecules at

100 °C[3]

Boiling Point 710 °C (decomposes)[5] Not applicable

Solubility in Water

0.41 g/100 mL at 0 °C[3] 1.77

g/100 mL at 20 °C 21.83 g/100

mL at 100 °C[3]

0.90 g/100 mL at 0 °C[3] 47.7

g/100 mL at 100 °C[3]

Synthesis Methodologies
The primary methods for synthesizing strontium hydroxide octahydrate crystals in a laboratory

setting are precipitation reactions and the hydration of strontium oxide.

Precipitation from a Soluble Strontium Salt
This is the most common laboratory method and involves the reaction of a soluble strontium

salt, such as strontium nitrate [Sr(NO₃)₂] or strontium chloride (SrCl₂), with a strong base like

sodium hydroxide (NaOH) or potassium hydroxide (KOH).[6][7] The reaction results in the

precipitation of strontium hydroxide, which can then be crystallized as the octahydrate form.

The general chemical equation for this reaction is:

Sr²⁺(aq) + 2OH⁻(aq) → Sr(OH)₂(s)

Followed by hydration to form the octahydrate:

Sr(OH)₂(s) + 8H₂O(l) → Sr(OH)₂·8H₂O(s)
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Hydration of Strontium Oxide
Strontium hydroxide can also be prepared by the direct reaction of strontium oxide (SrO) with

water.[8] This method is straightforward but requires the availability of high-purity strontium

oxide.

The reaction is as follows:

SrO(s) + 9H₂O(l) → Sr(OH)₂·8H₂O(s)

Experimental Protocols
The following are detailed protocols for the synthesis of strontium hydroxide octahydrate

crystals.

Protocol 1: Synthesis from Strontium Nitrate and
Sodium Hydroxide
This protocol details the precipitation of strontium hydroxide octahydrate from strontium nitrate

and sodium hydroxide.

Materials:

Strontium nitrate [Sr(NO₃)₂]

Sodium hydroxide (NaOH)

Deionized water

Filtration apparatus (e.g., Büchner funnel)

Beakers and stirring equipment

Procedure:

Prepare Reactant Solutions:
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Prepare a solution of strontium nitrate by dissolving a specific molar amount in deionized

water.

Prepare a stoichiometric equivalent solution of sodium hydroxide in a separate beaker.

Precipitation:

Slowly add the sodium hydroxide solution to the strontium nitrate solution drop by drop

while stirring continuously.[7]

A fine white precipitate of strontium hydroxide will form.[6][7]

Crystallization:

To promote the formation of strontium hydroxide octahydrate crystals, the solution can be

heated to increase the solubility of the precipitate and then slowly cooled to allow for

crystal growth.

Isolation and Purification:

Filter the precipitate using a Büchner funnel.[6][7]

Wash the collected crystals with cold deionized water to remove any soluble impurities.[6]

[7]

Dry the crystals. It is important to note that strontium hydroxide octahydrate will lose its

water of hydration at temperatures above 100 °C.[3]

Protocol 2: Recrystallization for High-Purity Crystals
For applications requiring high-purity and larger crystals, a recrystallization step is

recommended.

Materials:

Crude strontium hydroxide octahydrate crystals

Deionized water
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Heating and stirring equipment

Crystallization dish

Procedure:

Dissolution:

Prepare a saturated solution of the crude strontium hydroxide octahydrate in deionized

water by heating the mixture to approximately 75-95 °C while stirring.[9]

Hot Filtration (Optional):

If any insoluble impurities are present, perform a hot filtration to remove them.

Cooling and Crystallization:

Allow the saturated solution to cool slowly and undisturbed to room temperature. This slow

cooling promotes the growth of larger, more well-defined crystals. For controlled crystal

growth, a specific cooling rate can be employed.[10]

Isolation:

Once crystallization is complete, isolate the crystals by filtration.

Wash the crystals with a small amount of cold deionized water.

Dry the purified crystals.

Factors Influencing Crystal Growth
The size and quality of the synthesized strontium hydroxide octahydrate crystals are influenced

by several key experimental parameters.
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Controllable Parameters Crystal Characteristics
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Stirring Rate
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Click to download full resolution via product page

Caption: Factors influencing strontium hydroxide octahydrate crystal growth.

Supersaturation: Higher initial supersaturation leads to an increase in both the nucleation

and growth rates.[10] However, excessively high supersaturation can lead to rapid

nucleation, resulting in a larger number of smaller crystals.[10]

Cooling Rate: The cooling rate directly affects the level of supersaturation. A slower cooling

rate generally favors the growth of larger crystals as it allows more time for crystal growth to

dominate over nucleation.[10]

Stirring Rate: Agitation influences the homogeneity of the solution and can impact the

nucleation rate.

Synthesis Workflow Diagram
The following diagram illustrates the general workflow for the synthesis and purification of

strontium hydroxide octahydrate crystals via the precipitation method.
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Caption: Synthesis and purification workflow for strontium hydroxide octahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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